Cas no 1806061-05-1 (Methyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate)

• Product Name: Methyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate
• CAS No: 1806061-05-1
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4861052
• Update Time: 2023-08-19

Methyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate

• Inchi： 1S/C8H5BrF3NO2/c1-15-8(14)4-3(9)2-13-6(5(4)10)7(11)12/h2,7H,1H3
• InChI Key： KKOQCVIXIJOPHL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2